Cas no 2228939-71-5 (tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate
• CAS No: 2228939-71-5
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 5877775
• PubChem ID: 165622091
• Update Time: 2025-10-31

tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate
• tert-butyl N-[2-methyl-5-(2-methylbut-3-yn-2-yl)phenyl]carbamate
• EN300-1881865
• 2228939-71-5

• Inchi： 1S/C17H23NO2/c1-8-17(6,7)13-10-9-12(2)14(11-13)18-15(19)20-16(3,4)5/h1,9-11H,2-7H3,(H,18,19)
• InChI Key： MOUARLKGFIRECO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C#C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate

tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228939-71-5, commonly referred to as tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to participate in intricate chemical reactions, making it a subject of interest for researchers worldwide.

tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate is characterized by its complex molecular structure, which includes a tert-butyl group attached to a phenyl ring substituted with specific methyl and alkyne functionalities. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's reactivity and stability. The phenyl ring, on the other hand, serves as a versatile platform for further functionalization, enabling the creation of derivatives with diverse properties. Recent research has demonstrated that this compound can act as a precursor for the synthesis of advanced materials, such as polymers and nanoparticles, due to its ability to undergo controlled polymerization reactions.

The synthesis of tert-butyl N-2-methyl-5-(2-methylbut-3-yn-2-yl)phenylcarbamate involves a multi-step process that typically begins with the preparation of intermediate compounds. These intermediates are then subjected to coupling reactions under controlled conditions to yield the final product. The use of modern catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis pathway. Researchers have also explored alternative methods, such as microwave-assisted synthesis and continuous flow chemistry, to enhance the scalability and reproducibility of the process.

One of the most promising applications of tert-butyl N-2-methyl-5-(2-methylbut-3-yin this compound's ability to act as a building block in the construction of bioactive molecules. Recent studies have shown that derivatives of this compound exhibit potent biological activity, including anti-inflammatory and antioxidant properties. These findings have opened new avenues for its use in drug discovery programs targeting various diseases.

In addition to its role in pharmaceuticals, tert-butyl N--methylbutadiene (MBD), which is known for its high thermal stability and mechanical strength. The incorporation of this compound into MBD-based materials has led to improved performance in high-performance polymers used in aerospace and automotive industries.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of tert-butyl N--molecular dynamics simulations have revealed that this compound exhibits unique electronic properties that make it suitable for applications in organic electronics. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, tert-butyl N--molecular structure, synthesis methods, and application potential make it a valuable compound in contemporary chemical research. As ongoing studies continue to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.